Cas no 340020-38-4 (Ethyl 2-hydroxy-4-oxo-7,8,9,10-tetrahydro-6h-pyrido[1,2-a]azepine-1-carboxylate)

• Product Name: Ethyl 2-hydroxy-4-oxo-7,8,9,10-tetrahydro-6h-pyrido[1,2-a]azepine-1-carboxylate
• CAS No: 340020-38-4
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 1462470
• PubChem ID: 57349021
• Update Time: 2025-04-20

Ethyl 2-hydroxy-4-oxo-7,8,9,10-tetrahydro-6h-pyrido[1,2-a]azepine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-hydroxy-4-oxo-7,8,9,10-tetrahydro-6h-pyrido[1,2-a]azepine-1-carboxylate
• AURORA KA-4355
• 340020-38-4
• DTXSID10721774
• ETHYL 2-HYDROXY-4-OXO-4,6,7,8,9,10-HEXAHYDROPYRIDO[1,2-A]AZEPINE-1-CARBOXYLATE

• Inchi： 1S/C13H17NO4/c1-2-18-13(17)12-9-6-4-3-5-7-14(9)11(16)8-10(12)15/h8,15H,2-7H2,1H3
• InChI Key： OCLFLDBOTDVJFL-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(C(=O)OCC)=C2CCCCCN21)O

Computed Properties

• Exact Mass: 251.11575802g/mol
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų